Cas no 185213-55-2 (MR 121, Technical Grade)

• Product Name: MR 121, Technical Grade
• CAS No: 185213-55-2
• MF: C₂₄H₂₇N₃O₃
• MW: 405.48948597908
• CID: 5049931
• PubChem ID: 15333202
• Update Time: 2025-07-11

MR 121, Technical Grade Chemical and Physical Properties

Names and Identifiers

• MR 121, Technical Grade
• 1- (3- Carboxypropyl) - 11- ethyl- 3, 4, 8, 9, 10, 11- hexahydro- 2H- Dipyrido[3, 2- b:2', 3'- i] phenoxazin- 13- ium inner salt
• MR 121
• DTXSID20571641
• J-011886
• 4-(11-Ethyl-3,4,8,9,10,11-hexahydrodipyrido[3,2-b:2',3'-i]phenoxazin-13-ium-1(2H)-yl)butanoate
• MR 121 Inner Salt
• 185213-55-2
• 1-(3-Carboxypropyl)-11-ethyl-3,4,8,9,10,11-hexahydro-2H-dipyrido[3,2-b:2',3'-i]phenoxazin-1-ium
• 4-(20-Ethyl-2-oxa-13,20-diaza-6-azoniapentacyclo[12.8.0.03,12.05,10.016,21]docosa-1(14),3,5,10,12,15,21-heptaen-6-yl)butanoic acid
• 185308-24-1
• SCHEMBL13320179

• Inchi： 1S/C24H27N3O3/c1-2-26-9-3-6-16-12-18-22(14-20(16)26)30-23-15-21-17(13-19(23)25-18)7-4-10-27(21)11-5-8-24(28)29/h12-15H,2-11H2,1H3
• InChI Key： PPHZUAWXHMGPCR-UHFFFAOYSA-N
• SMILES： C(N1CCCC2=CC3N=C4C=C5CCCN(CC)C5=CC4=[O+]C=3C=C12)CCC(=O)[O-]

Computed Properties

• Exact Mass: 406.21306676g/mol
• Monoisotopic Mass: 406.21306676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 841
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines